N,N’,N’’,N’’’,N’’’’-Pentaacetylchitopentaose

• CAS No.: 36467-68-2
• Product Name: N,N’,N’’,N’’’,N’’’’-Pentaacetylchitopentaose
• Molecular Formula: C40H67N5O26
• Molecular Weight: 1034 g/mol
• IUPAC Name: N-[(3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,4-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• Standard InChI: InChI=1S/C40H67N5O26/c1-11(51)41-21-28(58)32(17(7-47)63-36(21)62)68-38-23(43-13(3)53)30(60)34(19(9-49)65-38)70-40-25(45-15(5)55)31(61)35(20(10-50)67-40)71-39-24(44-14(4)54)29(59)33(18(8-48)66-39)69-37-22(42-12(2)52)27(57)26(56)16(6-46)64-37/h16-40,46-50,56-62H,6-10H2,1-5H3,(H,41,51)(H,42,52)(H,43,53)(H,44,54)(H,45,55)/t16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36?,37+,38+,39+,40+/m1/s1
• Standard InChIKey: BZBKTWJIYTYFBH-YSJWDAEMSA-N
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)NC(=O)C)O[C@@H]3[C@H](O[C@H]([C@@H]([C@H]3O)NC(=O)C)O[C@@H]4[C@H](O[C@H]([C@@H]([C@H]4O)NC(=O)C)O[C@@H]5[C@H](OC([C@@H]([C@H]5O)NC(=O)C)O)CO)CO)CO)CO)CO)O)O
• SMILES: CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)O)O)NC(=O)C)O)NC(=O)C)O)NC(=O)C)O)NC(=O)C)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)OC5C(C(C(C(O5)CO)O)O)NC(=O)C)O)NC(=O)C)O)NC(=O)C)O)NC(=O)C)O
• Appearance: Assay:≥95%A crystalline solid
• Description: Root nodules, like those induced on the roots of leguminous plants by Rhizobium bacteria, are important sites for the conversion of atmospheric nitrogen into ammonia. The initiation and development of these growths are driven by a variety of nodulation (Nod) proteins produced by the infecting bacteria. Penta-N-acetylchitopentaose is a pentameric chito-oligosaccharide involved in nodulation. It can be produced by NodC, a chito-oligosaccharide synthase, and serve as a substrate for NodL, an O-acetyltransferase. This bacterial product binds plant root lectins, and this interaction may be important in the promotion of cell division in the root cortex. Penta-N-acetylchitopentaose, as well as chitin and chitosan, inhibits nitric oxide production in LPS-activated RAW 264.7 macrophages.
• Synonyms: GlcNAc1-b-4-GlcNAc1-b-4GlcNAc1-b-4GlcNAc1-b-4GlcNAc
• PubChem Compound: 13846931
• Last Modified: Nov 11 2021